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Compound of Interest

Compound Name: 2-Hydroxy Nevirapine-d3

Cat. No.: B12419583

For researchers and professionals in drug development, the proper disposal of chemical
compounds is a critical component of laboratory safety and environmental responsibility. This
guide provides a detailed, step-by-step procedure for the safe disposal of 2-Hydroxy
Nevirapine-d3, a deuterated metabolite of the antiretroviral drug Nevirapine. The following
procedures are based on established safety protocols for Nevirapine and general principles of
hazardous waste management, as a specific Safety Data Sheet (SDS) for 2-Hydroxy
Nevirapine-d3 is not readily available. It is imperative to consult your institution's specific
safety guidelines and local regulations before proceeding with any disposal.

Understanding the Hazards

2-Hydroxy Nevirapine-d3 should be handled with care, assuming it shares similar hazard
characteristics with its parent compound, Nevirapine. Nevirapine is classified as harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] It is
also considered harmful to aquatic life with long-lasting effects.[3] Therefore, proper
containment and disposal are crucial to prevent human exposure and environmental
contamination.

Key Hazard Information for the Parent Compound (Nevirapine):
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Hazard Statement

GHS Classification

Precautionary Measures

Harmful if swallowed

Acute toxicity, oral (Category
4)

Do not eat, drink or smoke
when using this product. Wash
hands thoroughly after
handling.[1]

Causes skin irritation

Skin corrosion/irritation

(Category 2)

Wear protective

gloves/protective clothing.[1][2]

Causes serious eye irritation

Serious eye damage/eye

irritation (Category 2A)

Wear eye protection/face

protection.[1][2]

May cause respiratory irritation

Specific target organ toxicity,
single exposure; Respiratory
tract irritation (Category 3)

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Use only outdoors or in a

well-ventilated area.[1][2]

Harmful to aquatic life with

long lasting effects

Hazardous to the aquatic
environment, long-term hazard

(Category 3)

Avoid release to the

environment.[3]

Experimental Protocol: Disposal of 2-Hydroxy

Nevirapine-d3

This protocol outlines the necessary steps for the safe disposal of solid 2-Hydroxy Nevirapine-

d3 waste and contaminated materials.

Materials:

Procedure:

Waste disposal bags (as per institutional guidelines)

Appropriately labeled, leak-proof hazardous waste container

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Absorbent material (e.g., vermiculite or sand) for spill cleanup
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Segregation:

o Collect all solid 2-Hydroxy Nevirapine-d3 waste, including unused compound and
contaminated materials (e.g., weighing paper, pipette tips, gloves), in a designated and
clearly labeled hazardous waste container.[3]

o Do not mix this waste with other waste streams unless explicitly permitted by your
institution's waste management guidelines.[3]

Containerization:

o Ensure the waste container is made of a material compatible with the chemical.

o Keep the container securely closed when not in use.[3]

o The container must be clearly labeled with "Hazardous Waste," the chemical name "2-
Hydroxy Nevirapine-d3," and any other information required by your institution and local
regulations.[3]

Storage:

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials such as strong oxidizing agents.[3]

o Follow your institution's guidelines for the maximum accumulation time for hazardous
waste.[3]

Disposal:

o The recommended method for the disposal of pharmaceutical waste like Nevirapine is
high-temperature incineration at an approved hazardous waste disposal facility.[3] This
method ensures the complete destruction of the compound.

o Arrange for pickup and disposal by a licensed hazardous waste disposal company.

o Do not dispose of 2-Hydroxy Nevirapine-d3 down the drain or in regular trash.[3]
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Logical Workflow for Disposal
Start: Identify
[ 2-Hydroxy Nevirapine-d3 Waste j

l

Assess Hazards
(Assume similar to Nevirapine)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid waste & contaminated items)

Containerize in Labeled,
Leak-Proof Container

Store Securely in
Designated Area

Arrange for Professional Disposal
(Licensed Vendor)

High-Temperature Incineration

( End: Disposal Complete )

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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